Cas no 2649023-07-2 (3-(1-isocyanatoethyl)pyrazolo1,5-apyridine)

• Product Name: 3-(1-isocyanatoethyl)pyrazolo1,5-apyridine
• CAS No: 2649023-07-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 6298298
• PubChem ID: 165733912
• Update Time: 2025-07-18

3-(1-isocyanatoethyl)pyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatoethyl)pyrazolo1,5-apyridine
• 3-(1-isocyanatoethyl)pyrazolo[1,5-a]pyridine
• 2649023-07-2
• EN300-1749694

• Inchi： 1S/C10H9N3O/c1-8(11-7-14)9-6-12-13-5-3-2-4-10(9)13/h2-6,8H,1H3
• InChI Key： HCIYVGGZMWCDHW-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.7Ų

Additional information on 3-(1-isocyanatoethyl)pyrazolo1,5-apyridine

3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine: A Comprehensive Overview of CAS No. 2649023-07-2

3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine (CAS No. 2649023-07-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyrazolopyridine core and isocyanatoethyl substituent, exhibits a range of biological activities and potential therapeutic applications. This article aims to provide a comprehensive overview of 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine, including its chemical structure, synthesis methods, biological properties, and recent research developments.

Chemical Structure and Synthesis

The molecular structure of 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine is defined by its pyrazolopyridine core, which is a heterocyclic system consisting of a pyrazole ring fused to a pyridine ring. The isocyanatoethyl substituent at the 3-position adds a reactive functional group that can participate in various chemical reactions. The synthesis of this compound typically involves multi-step processes, including the formation of the pyrazolopyridine core and the introduction of the isocyanatoethyl group.

One common synthetic route involves the condensation of an appropriate pyrazole derivative with a substituted pyridine to form the pyrazolopyridine core. Subsequently, the introduction of the isocyanatoethyl group can be achieved through reactions such as nucleophilic substitution or addition to an isocyanate precursor. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to more scalable and cost-effective production processes.

Biological Properties

3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine has been extensively studied for its biological activities, which include anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the isocyanatoethyl group imparts unique reactivity and binding capabilities that contribute to its pharmacological effects.

In anti-inflammatory studies, 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine has shown potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has demonstrated selective inhibition of COX-2 enzymes without affecting COX-1, which may reduce gastrointestinal side effects associated with non-selective NSAIDs.

In cancer research, 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine has been evaluated for its anti-cancer properties in various cell lines. Studies have shown that it can induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and activation of caspase pathways. Furthermore, it has exhibited selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

Neuroprotective Effects

The neuroprotective properties of 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine have also been explored in preclinical studies. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as glutamate and β-amyloid peptides. These findings suggest its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Mechanistically, the neuroprotective effects of 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine are thought to be mediated through multiple pathways, including modulation of intracellular calcium levels, inhibition of pro-apoptotic signaling cascades, and enhancement of antioxidant defenses. These multifaceted mechanisms contribute to its robust neuroprotective profile.

Clinical Trials and Future Prospects

The promising preclinical results with 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine have paved the way for further clinical evaluation. Several Phase I and Phase II clinical trials are currently underway to assess its safety and efficacy in various therapeutic indications. Early clinical data have shown favorable safety profiles with minimal adverse effects reported.

In addition to ongoing clinical trials, researchers are actively exploring novel formulations and delivery systems to enhance the bioavailability and therapeutic index of 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine. For example, nanoparticle-based delivery systems have shown promise in improving drug delivery to target tissues while minimizing systemic exposure.

The future prospects for 3-(1-Isocyanatoethyl)pyrazolo[1,5-a]pyridine are bright. Its unique chemical structure and diverse biological activities make it a valuable lead compound for drug development. Continued research efforts will likely uncover new applications and optimize its therapeutic potential across multiple disease areas.